4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide

• IUPAC Name: 4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide
• InChI: InChI=1S/C14H13BrN2O3S/c1-16-14(18)10-6-8-11(9-7-10)17-21(19,20)13-5-3-2-4-12(13)15/h2-9,17H,1H3,(H,16,18)
• InChI Key: JCMQCILIZAFWIH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2Br
• Molecular Formula: C14H13BrN2O3S
• Molecular Weight: 369.24 g/mol

Description

4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as BAY 43-9006 and is a potent inhibitor of several protein kinases, including Raf-1 and B-Raf.

Mechanism of Action

The mechanism of action of 4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide involves the inhibition of several protein kinases, including Raf-1 and B-Raf. These kinases are involved in the regulation of cell growth and differentiation and are often overexpressed in cancer cells. Inhibition of these kinases has been shown to prevent the growth and proliferation of cancer cells, making this compound a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide have been extensively studied. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to have anti-angiogenic effects, which means that it can prevent the growth of new blood vessels that are necessary for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide in lab experiments include its potency and selectivity for several protein kinases, including Raf-1 and B-Raf. This compound has been extensively studied, and its mechanism of action is well understood, making it a valuable tool for studying the regulation of cell growth and differentiation. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of 4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide. One potential direction is the development of more potent and selective inhibitors of Raf-1 and B-Raf, which could have potential therapeutic applications in the treatment of cancer and other diseases. Another direction is the study of the effects of this compound on other protein kinases and signaling pathways, which could provide insight into the regulation of cell growth and differentiation. Additionally, the development of new methods for the synthesis and purification of this compound could improve its yield and purity, making it more accessible for research and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide involves the reaction of 2-bromoaniline with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with N-methylbenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product. The synthesis of this compound has been extensively studied, and several modifications have been made to improve the yield and purity of the product.

Scientific Research Applications

4-[(2-bromophenyl)sulfonylamino]-N-methylbenzamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to inhibit several protein kinases, including Raf-1 and B-Raf, which are involved in the regulation of cell growth and differentiation. Inhibition of these kinases has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.